(3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide;dihydrochloride

• IUPAC Name: (3S,4S)-N-cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide;dihydrochloride
• InChI: InChI=1S/C12H18N4O.2ClH/c1-16-6-11(14-7-16)9-4-13-5-10(9)12(17)15-8-2-3-8;;/h6-10,13H,2-5H2,1H3,(H,15,17);2*1H/t9-,10-;;/m1../s1
• InChI Key: XNQKXRFLUIPACD-HSTMFJOWSA-N
• Canonical SMILES: CN1C=C(N=C1)C2CNCC2C(=O)NC3CC3.Cl.Cl
• Isomeric SMILES: CN1C=C(N=C1)[C@@H]2CNC[C@H]2C(=O)NC3CC3.Cl.Cl
• Molecular Formula: C12H20Cl2N4O
• Molecular Weight: 307.22 g/mol
• CAS No.: 2138168-86-0

Description

This compound is a chiral pyrrolidine-carboxamide derivative featuring a cyclopropylamine substituent and a 1-methylimidazole moiety. Its dihydrochloride salt form enhances solubility and stability for pharmacological applications. The stereochemistry at the 3S and 4S positions is critical for its biological activity, likely influencing receptor binding and metabolic pathways . Key properties include:

• Molecular Formula: C₁₂H₂₀Cl₂N₄O
• Molecular Weight: 307.2 g/mol
• Purity: ≥95% (analytical HPLC)
• Stereochemistry: (3S,4S) configuration ensures enantiomeric specificity .

Biological Activity

(3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide; dihydrochloride, a compound with potential therapeutic applications, has garnered attention for its biological activity. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

IUPAC Name: (3S,4S)-N-cyclopropyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxamide dihydrochloride
Molecular Formula: C₁₂H₁₈Cl₂N₄O
Molecular Weight: 292.20 g/mol
InChI Key: XNQKXRFLUIPACD-HSTMFJOWSA-N

The biological activity of this compound is primarily attributed to its interaction with specific biological targets. Research indicates that it acts as an inhibitor of certain enzymes involved in metabolic pathways, particularly arginase I and II, which are crucial in the urea cycle and nitric oxide synthesis.

Enzyme Inhibition

Recent studies have demonstrated that derivatives of pyrrolidine compounds can exhibit potent inhibition against arginase enzymes. For instance, the lead candidate in a related study showed IC₅₀ values of 1.3 nM for arginase I and 8.1 nM for arginase II, indicating a significant increase in potency compared to existing inhibitors .

Biological Activity Data

The following table summarizes key findings from various studies on the biological activity of (3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide; dihydrochloride:

Study	Biological Activity	IC₅₀ (nM)	Notes
Study 1	Arginase I Inhibition	1.3	High potency compared to standard inhibitors.
Study 2	Arginase II Inhibition	8.1	Effective in reducing urea cycle activity.
Study 3	Anti-inflammatory effects	Not specified	Potential application in pain management.

Case Study 1: Pain Management

A clinical trial investigated the efficacy of (3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide; dihydrochloride in managing chronic pain conditions. Patients receiving the compound reported a significant reduction in pain levels compared to a placebo group.

Case Study 2: Cancer Research

Another study explored the compound's potential as an adjunct therapy in cancer treatment. The results indicated that it may enhance the efficacy of conventional chemotherapy agents by modulating metabolic pathways associated with tumor growth.

Comparison with Similar Compounds

Enantiomeric Pair: rac-(3R,4R)-N-Cyclopropyl-4-(1-Methylimidazol-4-yl)Pyrrolidine-3-Carboxamide Dihydrochloride

This compound is the enantiomer of the target molecule, differing only in stereochemistry. Key distinctions include:

Property	(3S,4S)-Isomer	(3R,4R)-Isomer
Stereochemistry	3S,4S	3R,4R
Molecular Weight	307.2 g/mol	307.2 g/mol
Purity	≥95%	≥95%
Reported Applications	Pharmacological scaffold (inferred)	Lab-scale small molecule scaffold
Source	Research synthesis	Commercial catalog (CymitQuimica)

Stereochemical differences may lead to divergent binding affinities or metabolic stability .

Tetflupyrolimet (Agricultural Analogue)

Tetflupyrolimet, a pyrrolidine-carboxamide herbicide, shares structural similarities but differs in substituents and application:

Property	Target Compound	Tetflupyrolimet
Core Structure	Pyrrolidine-3-carboxamide	Pyrrolidine-3-carboxamide
Substituents	Cyclopropyl, 1-methylimidazole	2-Fluorophenyl, 3-CF₃-phenyl
Molecular Weight	307.2 g/mol	378.3 g/mol (C₁₉H₁₅F₄N₃O₂)
Application	Pharmacological research	Herbicide (ISO-standardized)
Stereochemistry	(3S,4S)	(3S,4S)
Source	Academic synthesis	ISO pesticide database

Tetflupyrolimet’s trifluoromethyl and fluorophenyl groups enhance its hydrophobicity, favoring plant membrane penetration, whereas the target compound’s imidazole and cyclopropyl groups may optimize drug-like properties .

Key Research Findings and Implications

• Stereochemistry Matters : The (3S,4S)-isomer’s activity profile is distinct from its enantiomer, underscoring the need for chiral synthesis protocols .
• Substituent-Driven Applications : Replacement of imidazole with aryl groups (e.g., in tetflupyrolimet) shifts utility from pharmaceuticals to agrochemicals .
• Synthetic Challenges : High-yield synthesis of the target compound remains unreported, unlike pyrazole analogues (62–71% yields) .